Cas no 890621-20-2 (3-(2-ethoxyphenyl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-(2-ethoxyphenyl)-1H-pyrazole-5-carboxylic acid
• CAS No: 890621-20-2
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• MDL: MFCD03030194
• CID: 714440
• PubChem ID: 3159738
• Update Time: 2025-05-20

3-(2-ethoxyphenyl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxylicacid, 3-(2-ethoxyphenyl)-
• 3-(2-ETHOXYPHENYL)-1H-PYRAZOLE-5-CARBOXYLIC ACID
• 5-(2-ETHOXY-PHENYL)-2H-PYRAZOLE-3-CARBOXYLIC ACID
• F2130-0043
• 1H-Pyrazole-3-carboxylic acid, 5-(2-ethoxyphenyl)-
• 890621-20-2
• DTXSID70390263
• AKOS000270669
• Z421782488
• AB00678081-01
• AKOS009459829
• MFCD03030194
• 5-(2-ethoxyphenyl)-1H-pyrazole-3-carboxylic acid
• 3-(2-ethoxyphenyl)-1H-pyrazole-5-carboxylicacid
• EN300-41528
• STK392484
• 3-(2-ethoxyphenyl)-1H-pyrazole-5-carboxylic acid

• MDL： MFCD03030194
• Inchi： 1S/C12H12N2O3/c1-2-17-11-6-4-3-5-8(11)9-7-10(12(15)16)14-13-9/h3-7H,2H2,1H3,(H,13,14)(H,15,16)
• InChI Key： AEWKKBWNUCOEAA-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=CC=C2OCC)=CC(C(O)=O)=N1

Computed Properties

• Exact Mass: 232.08500
• Monoisotopic Mass: 232.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 2.1
• Topological Polar Surface Area: 75.2Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 224-226 °C
• Boiling Point: 470.5±35.0 °C at 760 mmHg
• Flash Point: 238.3±25.9 °C
• PSA: 75.21000
• LogP: 2.17360
• Vapor Pressure: 0.0±1.2 mmHg at 25°C
• pka: 3.91±0.10(Predicted)

3-(2-ethoxyphenyl)-1H-pyrazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(2-ethoxyphenyl)-1H-pyrazole-5-carboxylic acid

3-(2-Ethoxyphenyl)-1H-Pyrazole-5-Carboxylic Acid: A Comprehensive Overview

3-(2-Ethoxyphenyl)-1H-pyrazole-5-carboxylic acid, also known by its CAS number 890621-20-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug development. The structure of this compound comprises a pyrazole ring fused with a carboxylic acid group and a substituted phenyl moiety, making it a versatile scaffold for further chemical modifications.

The synthesis of 3-(2-ethoxyphenyl)-1H-pyrazole-5-carboxylic acid involves a series of well-established organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have also explored the use of microwave-assisted synthesis and continuous flow reactors to optimize the production process, ensuring scalability for potential industrial applications.

In terms of biological activity, 3-(2-ethoxyphenyl)-1H-pyrazole-5-carboxylic acid has demonstrated promising results in various assays. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for the development of novel therapeutic agents. Furthermore, its ability to modulate key enzymes involved in inflammatory pathways suggests its utility in treating conditions such as arthritis and neurodegenerative diseases.

The pharmacokinetic profile of 3-(2-ethoxyphenyl)-1H-pyrazole-5-carboxylic acid has also been investigated in preclinical models. Research indicates that this compound possesses favorable absorption and bioavailability characteristics, which are critical for its potential use as an oral medication. Additionally, its metabolic stability and low toxicity profiles further support its suitability as a drug candidate.

Recent studies have also explored the agricultural applications of 3-(2-ethoxyphenyl)-1H-pyrazole-5-carboxylic acid. Due to its ability to inhibit plant pathogens, this compound has shown promise as a natural fungicide or bactericide. Field trials have demonstrated its effectiveness in protecting crops against common diseases without adverse effects on plant growth or soil health.

In conclusion, 3-(2-ethoxyphenyl)-1H-pyrazole-5-carboxylic acid, with its unique chemical structure and diverse biological activities, represents a valuable addition to the arsenal of compounds being explored for therapeutic and agricultural applications. Continued research into its mechanisms of action, optimization of synthetic routes, and evaluation of long-term safety profiles will undoubtedly pave the way for its clinical and commercial utilization.